Cas no 646039-84-1 (Benzenesulfonamide, 4-methyl-3-nitro-N-[4-(trifluoromethyl)phenyl]-)

Benzenesulfonamide, 4-methyl-3-nitro-N-[4-(trifluoromethyl)phenyl]- structure
646039-84-1 structure
Product Name:Benzenesulfonamide, 4-methyl-3-nitro-N-[4-(trifluoromethyl)phenyl]-
CAS No:646039-84-1
MF:C14H11F3N2O4S
MW:360.308352708817
CID:422228
PubChem ID:2956216
Update Time:2025-04-19

Benzenesulfonamide, 4-methyl-3-nitro-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-methyl-3-nitro-N-[4-(trifluoromethyl)phenyl]-
    • 4-methyl-3-nitro-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide
    • SCHEMBL5227819
    • AKOS003760086
    • SR-01000277492-1
    • 646039-84-1
    • ZRCGDVPLHIMGGJ-UHFFFAOYSA-N
    • SR-01000277492
    • DTXSID50387979
    • Inchi: 1S/C14H11F3N2O4S/c1-9-2-7-12(8-13(9)19(20)21)24(22,23)18-11-5-3-10(4-6-11)14(15,16)17/h2-8,18H,1H3
    • InChI Key: ZRCGDVPLHIMGGJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=C(C=1)[N+](=O)[O-])(NC1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 360.03923
  • Monoisotopic Mass: 360.03916250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 89.31
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